3-methyl-N-{7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl}benzamide

• IUPAC Name: 3-methyl-N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide
• InChI: InChI=1S/C22H19N3O/c1-15-7-6-10-18(13-15)22(26)24-21-20(17-8-4-3-5-9-17)23-19-14-16(2)11-12-25(19)21/h3-14H,1-2H3,(H,24,26)
• InChI Key: MYRYGQYFYQIWAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=C(N=C3N2C=CC(=C3)C)C4=CC=CC=C4
• Molecular Formula: C22H19N3O
• Molecular Weight: 341.4 g/mol

Description

The compound “3-methyl-N-{7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl}benzamide” is a type of imidazo[1,2-a]pyridine derivative. Imidazo[1,2-a]pyridines have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved by various methods. One method involves the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid. Another method involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of an imidazo[1,2-a]pyridine core, which is a bicyclic structure consisting of a pyridine ring fused with an imidazole ring.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can undergo various chemical reactions. For instance, they can participate in condensation reactions with α-bromoketones or arylglyoxals.

Scientific Research Applications

MMPB has been studied for its potential applications in the field of medicinal chemistry. It has been found to possess anti-cancer properties, and has been studied for its potential use in the treatment of various types of cancer. In addition, MMPB has also been studied for its potential use in the treatment of other diseases, such as Alzheimer’s disease, Parkinson’s disease, and Huntington’s disease.

Mechanism of Action

The exact mechanism of action of MMPB is not yet fully understood. However, studies have suggested that MMPB may act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is responsible for the production of prostaglandins, which are compounds involved in inflammation and pain. By inhibiting COX-2, MMPB may reduce inflammation and pain.
Biochemical and Physiological Effects
MMPB has been found to possess several biochemical and physiological effects. Studies have shown that MMPB may inhibit the growth of cancer cells, and may also reduce the levels of certain inflammatory markers. In addition, MMPB has been found to possess anti-oxidant properties, and may be able to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

MMPB has several advantages for use in lab experiments. It is a relatively inexpensive compound, and is easy to synthesize. In addition, it is a relatively stable compound, and is not easily degraded. However, there are some limitations to its use in lab experiments. MMPB is a relatively new compound, and its exact mechanism of action is not yet fully understood. As such, further research is needed to fully understand its potential applications.

Future Directions

MMPB has potential applications in the field of medicinal chemistry. Further research is needed to fully understand its mechanism of action, and to determine its potential uses in the treatment of various diseases. In addition, further research is needed to determine its potential side effects and toxicity. Finally, further research is needed to develop more efficient methods of synthesis, and to develop more stable forms of MMPB.

Synthesis Methods

MMPB can be synthesized through a variety of methods. The most common method is the condensation reaction of 3-methylbenzamide and 7-methyl-2-phenylimidazole. This reaction proceeds in the presence of suitable catalysts, such as sodium hydroxide, and yields MMPB as the product. Other methods of synthesis include the reaction of 3-methylbenzamide with 4-methyl-2-phenylimidazole, and the reaction of 3-methylbenzamide with 3-methyl-2-phenylimidazole.